Cas no 2228216-39-3 (1-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2,2,2-trifluoroethan-1-one)

• Product Name: 1-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2,2,2-trifluoroethan-1-one
• CAS No: 2228216-39-3
• MF: C₇H₆ClF₃N₂O
• MW: 226.583550930023
• CID: 6008359
• PubChem ID: 165839172
• Update Time: 2025-05-26

1-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2,2,2-trifluoroethan-1-one
• EN300-1955382
• 2228216-39-3

• Inchi： 1S/C7H6ClF3N2O/c1-2-13-3-12-6(8)4(13)5(14)7(9,10)11/h3H,2H2,1H3
• InChI Key： YLEIJLVBDYJAMP-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(F)(F)F)=O)N(C=N1)CC

Computed Properties

• Exact Mass: 226.0120750g/mol
• Monoisotopic Mass: 226.0120750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 34.9Ų

Additional information on 1-(4-chloro-1-ethyl-1H-imidazol-5-yl)-2,2,2-trifluoroethan-1-one

1-(4-Chloro-1-Ethyl-1H-Imidazol-5-Yl)-2,2,2-Trifluoroethan-1-One: A Comprehensive Overview

1-(4-Chloro-1-Ethyl-1H-imidazol-5-yl)-2,2,2-trifluoroethan-1-one, identified by the CAS registry number 2228216-39-3, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development and material science.

The molecular structure of 1-(4-Chloro-1-Ethyl-1H-imidazol-5-Yl)-2,2,2-Trifluoroethan-1-One comprises an imidazole ring substituted with a chlorine atom at the 4-position and an ethyl group at the 1-position. The imidazole moiety is further connected to a trifluoroacetyl group via a ketone linkage. This combination of functional groups imparts the compound with distinct chemical properties, including high stability and reactivity under specific conditions.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of antiviral agents due to its ability to inhibit key viral enzymes. Additionally, the trifluoroacetyl group has been shown to enhance lipophilicity, making it a valuable component in drug design for improved bioavailability.

The synthesis of 1-(4-Chloro-1-Ethyl-1H-imidazol-5-Yl)-2,2,2-Trifluoroethan-1-One typically involves a multi-step process that includes nucleophilic substitution and condensation reactions. The use of transition metal catalysts has been reported to significantly improve the yield and purity of the final product, making it more accessible for large-scale production.

In terms of applications, this compound has shown promise in both academic research and industrial settings. Its ability to act as a versatile building block in organic synthesis has led to its use in the creation of complex molecular architectures. Furthermore, its stability under various environmental conditions makes it suitable for use in high-performance materials.

From a toxicological perspective, recent studies have evaluated the safety profile of 1-(4-Chloro-1-Ethyl-1H-imidazol-5-Yl)-Trifluoroethanone. These studies indicate that while the compound exhibits moderate cytotoxicity in vitro, its toxicity can be mitigated through careful dosing and formulation optimization.

In conclusion, CAS No: 2228216-39-3, or Trifluoroethanone derivative with imidazole ring, represents a significant advancement in modern organic chemistry. Its unique properties and potential applications continue to drive research efforts aimed at unlocking its full potential across diverse fields.